Cas no 1804859-45-7 (3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid
• CAS No: 1804859-45-7
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4887823
• Update Time: 2025-05-24

3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-3-4(12)2-11-6(8(13)14)5(3)7(9)10/h2,7,12H,1H3,(H,13,14)
• InChI Key： IBJDJVDVNZCACQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C=1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 70.4

Additional information on 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid

Introduction to 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid (CAS No. 1804859-45-7)

3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1804859-45-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds known for their diverse biological activities and pharmacological applications. The structural features of 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid, particularly the presence of a difluoromethyl group, a hydroxy substituent, and a methyl group, contribute to its unique chemical properties and potential therapeutic benefits.

The difluoromethyl group is a key structural moiety in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In the context of 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid, this group may play a crucial role in its interactions with enzymes and receptors, potentially making it a valuable scaffold for drug development. Additionally, the hydroxy and methyl substituents introduce polar functional groups that can influence solubility, reactivity, and overall bioavailability, further enhancing its utility in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacological potential of 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid with greater precision. Studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, cancer progression, and infectious diseases. For instance, preliminary in vitro assays have indicated that derivatives of this compound could interfere with key signaling cascades such as NF-κB and MAPK, which are critical in regulating immune responses and cell proliferation.

The hydroxy group in the molecule may also contribute to its antioxidant properties, making it a candidate for developing treatments against oxidative stress-related disorders. Furthermore, the methyl group at the 4-position of the pyridine ring could enhance lipophilicity, facilitating better penetration across biological membranes. These structural attributes make 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid a promising candidate for further exploration in drug discovery programs targeting neurological disorders, metabolic diseases, and other complex conditions.

In the realm of synthetic organic chemistry, the preparation of 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid presents unique challenges due to the sensitivity of the fluorinated moiety. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if commercialization becomes feasible.

The pharmacokinetic profile of 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid is another area of active investigation. Metabolic stability studies have shown that this compound exhibits moderate resistance to degradation by cytochrome P450 enzymes, suggesting a potential for prolonged half-life in vivo. However, further studies are required to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties. These insights are crucial for optimizing dosing regimens and minimizing potential side effects.

Recent clinical trials have highlighted the importance of pyridine derivatives in treating chronic diseases. While 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid has not yet entered human trials, preclinical data support its potential as an antiviral agent against RNA viruses. The ability of the difluoromethyl group to stabilize viral proteases has been observed in related compounds, indicating that this moiety may contribute to inhibiting viral replication mechanisms. Such findings are particularly relevant in light of emerging infectious diseases where rapid development of antiviral therapies is essential.

The versatility of 3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid extends beyond traditional pharmaceutical applications. Its structural framework can be modified to develop novel agrochemicals or bioactive molecules targeting plant pathogens and pests. The integration of green chemistry principles into its synthesis could further reduce environmental impact while maintaining high efficiency.

In conclusion,3-(Difluoromethyl)-5-hydroxy-4-methylpyridine-2-carboxylic acid (CAS No. 1804859-45-7) represents a fascinating compound with multiple potential applications in medicine and agriculture. Its unique structural features—particularly the difluoromethyl, hydroxy, and methyl groups—make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. Continued research into its pharmacological properties will likely uncover new therapeutic opportunities while advancing our understanding of molecular interactions at the interface of chemistry and biology.